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Compound of Interest

Compound Name: cis-Nonachlor

Cat. No.: B1202745 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of cis-Nonachlor

Introduction
cis-Nonachlor is an organochlorine compound and one of the components of the technical-

grade pesticide chlordane.[1][2] Due to its persistence in the environment and potential for

bioaccumulation, understanding its physical and chemical properties is crucial for

environmental fate modeling, toxicological studies, and the development of analytical and

remediation techniques.[3] This guide provides a comprehensive overview of the known

physical and chemical characteristics of cis-Nonachlor, intended for researchers, scientists,

and professionals in drug development and environmental science.

Physical and Chemical Properties
The physical and chemical properties of cis-Nonachlor are summarized in the table below. It is

important to note that some discrepancies exist in the reported values across different sources,

which may be attributable to the analysis of technical mixtures versus pure compounds or

different experimental conditions.
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Property Value Source(s)

Molecular Formula C₁₀H₅Cl₉ [4][5][6][7][8][9]

Molecular Weight 444.22 g/mol [4][5][6][7][8]

CAS Number 5103-73-1 [5][6][7][9][10][11]

Appearance Colorless liquid or solid [10]

Odor Slightly pungent, chlorine-like [4]

Melting Point 102-106 °C [4]

Boiling Point
80.7 °C (for a solution in

Cyclohexane)
[10]

Water Solubility
8.2 x 10⁻³ mg/L at 25 °C (for

nonachlor)
[12]

Vapor Pressure
1.0 x 10⁻⁶ mmHg (for

nonachlor)
[12]

Octanol-Water Partition

Coefficient (log Kₒₗ)
3.44 to 6.20 [10][12]

Henry's Law Constant
2.5 x 10⁻⁵ atm·m³/mol at 25 °C

(estimated for nonachlor)
[12]

Detailed Discussion of Properties
Molecular Structure and Identity
cis-Nonachlor is a cyclodiene pesticide with the systematic IUPAC name

(1R,2R,3S,5R,6S,7S)-1,3,4,5,7,8,9,10,10-nonachlorotricyclo[5.2.1.0²,⁶]dec-8-ene.[6][8] Its

structure is characterized by a complex, chlorinated tricyclic system.

Physical State and Appearance
There is some inconsistency in the reported physical state of cis-Nonachlor. While some

sources describe it as a solid with a melting point range of 102-106°C, others list it as a

colorless liquid, though this may refer to a solution of the compound.[4][10]
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Solubility and Partitioning Behavior
The water solubility of nonachlor is very low, estimated at 8.2 x 10⁻³ mg/L at 25°C.[12] This low

aqueous solubility is indicative of its hydrophobic nature.

The octanol-water partition coefficient (log Kₒₗ) is a key parameter for assessing the

environmental partitioning and bioaccumulation potential of a chemical.[13] Reported values for

cis-Nonachlor's log Kₒₗ vary, with one source indicating a value of 3.44 for a cyclohexane

solution and another an estimated value of 6.20 for nonachlor.[10][12] This wide range

highlights the uncertainty in this value and the need for standardized experimental

determination. A high log Kₒₗ value suggests a strong tendency to partition into fatty tissues and

organic matter in the environment.[13]

Experimental Protocols
The determination of the physical and chemical properties of organochlorine pesticides like cis-
Nonachlor requires precise and validated analytical methods.

Determination of Purity and Identity
The identity and purity of cis-Nonachlor standards and samples are typically determined using

gas chromatography (GC) coupled with mass spectrometry (MS).[7] Negative ionization MS is

a particularly effective technique for the complete analysis of technical chlordane and its

components.[7]

Analysis in Environmental and Biological Matrices
A common workflow for the analysis of cis-Nonachlor in environmental samples such as soil,

sediment, or biological tissues involves several steps:

Extraction: Soxhlet extraction with a solvent like dichloromethane is a conventional method

for extracting organochlorine pesticides from solid matrices.[14]

Cleanup: The crude extract often contains interfering compounds that need to be removed.

Gel permeation chromatography (GPC) is used to remove large molecules like lipids.[14][15]

This is followed by adsorption chromatography, for instance using an alumina-over-silica

column, to separate the analytes into fractions.[14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Nonachlor
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.benchchem.com/product/b1202745?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Nonachlor_Cyclohexane_4.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nonachlor
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.benchchem.com/product/b1202745?utm_src=pdf-body
https://www.benchchem.com/product/b1202745?utm_src=pdf-body
https://www.benchchem.com/product/b1202745?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5103731&Units=CAL&Mask=3DFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5103731&Units=CAL&Mask=3DFF
https://www.benchchem.com/product/b1202745?utm_src=pdf-body
https://pubs.usgs.gov/of/1995/0140/report.pdf
https://pubs.usgs.gov/of/1995/0140/report.pdf
https://nemi.gov/methods/method_pdf/8946/
https://pubs.usgs.gov/of/1995/0140/report.pdf
https://nemi.gov/methods/method_pdf/8946/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: The cleaned and fractionated extract is then analyzed by dual capillary-column GC

with electron-capture detection (GC/ECD), a highly sensitive method for halogenated

compounds.[14][15]

Determination of Octanol-Water Partition Coefficient
(Kₒₗ)
Several methods are available for the experimental determination of Kₒₗ:

Shake-Flask Method: This traditional method involves dissolving the substance in a mixture

of n-octanol and water, shaking the mixture until equilibrium is reached, and then measuring

the concentration of the substance in each phase.[13]

Generator Column Method: This method is suitable for hydrophobic substances and involves

pumping water through a column packed with a solid support coated with a saturated

solution of the test substance in n-octanol. The concentration in the aqueous eluate is then

measured.

High-Performance Liquid Chromatography (HPLC): The Kₒₗ can be estimated based on the

retention time of the substance on a reverse-phase HPLC column. This method is less labor-

intensive but may be less accurate than direct methods.[16]

Visualizations
Metabolic Pathway
cis-Nonachlor is a constituent of technical chlordane and is metabolized in organisms to

oxychlordane, which is also a persistent and bioaccumulative compound.[1][3]

Technical Chlordane cis-NonachlorComponent OxychlordaneMetabolism
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Caption: Metabolic relationship of cis-Nonachlor.

Experimental Workflow for Analysis
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The following diagram illustrates a typical workflow for the analysis of cis-Nonachlor in an

environmental sample.

Sample Preparation
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Caption: Analytical workflow for cis-Nonachlor.

Conclusion
cis-Nonachlor is a persistent organochlorine pesticide with a distinct set of physical and

chemical properties that govern its environmental behavior and biological interactions. While

key data such as its molecular weight and formula are well-established, some properties like its
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melting point and octanol-water partition coefficient show variability in the literature,

underscoring the need for further standardized measurements. The detailed experimental

protocols for its analysis are crucial for accurate environmental monitoring and risk

assessment. The provided visualizations of its metabolic context and analytical workflow offer a

clear summary for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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